BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 2-Chloro-4-
(hydroxymethyl)phenol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Chloro-4-(hydroxymethyl)phenol

Cat. No.: B008555

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Chloro-4-
(hydroxymethyl)phenol, including its chemical and physical properties, safety and handling
information, potential synthetic routes, and a discussion of its anticipated biological activities
based on related phenolic compounds.

Chemical Identity and Properties

2-Chloro-4-(hydroxymethyl)phenol is a substituted phenolic compound. Its unique structure,
featuring a chlorine atom, a hydroxyl group, and a hydroxymethyl group on the benzene ring,
makes it a molecule of interest for further chemical synthesis and potential biological
applications.

Table 1: Chemical Identifiers for 2-Chloro-4-(hydroxymethyl)phenol
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Identifier Value

CAS Number 105960-29-0[1][2][3]

IUPAC Name 2-chloro-4-(hydroxymethyl)phenol[3]

Molecular Formula C7H7CIO2[3]

Molecular Weight 158.58 g/mol [1][2][3]

inChi INChl=1S/C7H7CIlO2/c8-6-3-5(4-9)1-2-
7(6)10/h1-3,9-10H,4H2[3]

InChlKey KWFBSEGXKSQRCG-UHFFFAOYSA-N[1][2]

Canonical SMILES

C1=CC(=C(C=C1CO)O)CI

Synonyms

3-Chloro-4-hydroxybenzyl alcohol[3]

Table 2: Physicochemical Properties of 2-Chloro-4-(hydroxymethyl)phenol

Property

Value

Physical Form

Solid[1]

Monoisotopic Mass

158.0134572 Da[3]

XLogP3

1.3[3]

Polar Surface Area

40.5 A2[3]

Purity

Typically available at 97%[1]

Safety and Hazard Information

2-Chloro-4-(hydroxymethyl)phenol is classified as a hazardous substance. Appropriate

personal protective equipment (PPE), including gloves, protective clothing, and eye/face

protection, should be worn when handling this chemical. Work should be conducted in a well-

ventilated area or under a fume hood.

Table 3: GHS Hazard Classification for 2-Chloro-4-(hydroxymethyl)phenol
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[3]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[3]
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage[3]

Specific Target Organ Toxicity, 3 H335: May cause respiratory
Single Exposure irritation[3]

Pictograms: Danger[3]

Precautionary Statements: Users should consult the relevant Safety Data Sheet (SDS) for
comprehensive precautionary statements, first aid measures, and disposal information.

Experimental Protocols
Synthesis

A primary route for the synthesis of 2-Chloro-4-(hydroxymethyl)phenol involves the
hydroxymethylation of 2-chlorophenol. This reaction is an electrophilic aromatic substitution
where formaldehyde introduces a hydroxymethyl group onto the phenol ring.

Protocol: Hydroxymethylation of 2-Chlorophenol

e Reactants: 2-chlorophenol and formaldehyde are the primary reactants. The reaction can be
catalyzed by either a base or an acid.

e Reaction Conditions: The reaction of 2-chlorophenol with formaldehyde under basic or acidic
conditions facilitates the introduction of a hydroxymethyl group.

 Directing Effects: The hydroxyl group of 2-chlorophenol is a strongly activating ortho-, para-
director, while the chlorine atom is a deactivating, ortho-, para-director. This directing effect
influences the position of the incoming hydroxymethyl group, likely resulting in a mixture of

isomers.
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e Product: The desired 4-(hydroxymethyl) product is expected to be a component of the
resulting isomeric mixture.

« Purification: Purification of the final product would likely involve techniques such as column
chromatography to separate the desired isomer from other byproducts.

Reactants Process Products

Purification
(e.g., Chromatography) 2-Chloro-4-(hydroxymethyl)phenol

Formaldehyde

. Hydroxymethylation \ S
2-Chlorophenol (Acid/Base Catalyze d)/ Isomeric Mixture

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Chloro-4-(hydroxymethyl)phenol.

Analytical Characterization

While specific analytical protocols for 2-Chloro-4-(hydroxymethyl)phenol are not detailed in
the reviewed literature, standard analytical techniques for phenolic compounds can be applied
for its characterization:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be crucial for
confirming the chemical structure, including the substitution pattern on the aromatic ring.

« Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic
functional groups, such as the O-H stretches of the phenolic and alcohol groups, and the C-
Cl stretch.

o High-Performance Liquid Chromatography (HPLC): HPLC is a suitable method for assessing
the purity of the compound and for separating it from isomers and unreacted starting
materials.
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e Mass Spectrometry (MS): MS would confirm the molecular weight and provide information
on the fragmentation pattern, further aiding in structure elucidation.

Biological Activity and Potential Sighaling Pathways

Specific studies on the biological activity and signaling pathways of 2-Chloro-4-
(hydroxymethyl)phenol have not been identified in the current literature. However, the
broader class of phenolic compounds is well-known for a range of biological activities,
particularly antimicrobial properties.

The antimicrobial action of phenolic compounds is generally attributed to their ability to interact
with and disrupt microbial cells through various mechanisms:

 Membrane Disruption: Phenolic compounds can damage the bacterial cytoplasmic
membrane, leading to the leakage of intracellular components and ultimately cell death.

e Enzyme Inhibition: They can inhibit the activity of essential microbial enzymes.

» Protein Denaturation: The hydroxyl group of phenols can form hydrogen bonds with proteins,
leading to their denaturation.

Given its structure, it is plausible that 2-Chloro-4-(hydroxymethyl)phenol could exhibit
antimicrobial activity. The presence of the chlorine atom may further modulate this activity.
Further research is required to elucidate the specific biological effects and potential
mechanisms of action of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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